Cas no 2138274-15-2 (3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile)

3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile is a specialized nitrile-containing compound featuring a cyclopenta[b]pyrrolidine core with a hydroxymethyl functional group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both a reactive nitrile and a hydroxymethyl group enhances its versatility in functionalization and derivatization. This compound is well-suited for applications in medicinal chemistry, where its scaffold can serve as a building block for heterocyclic systems. Its stability and synthetic accessibility further contribute to its utility in research and industrial settings.
3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile structure
2138274-15-2 structure
Product Name:3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile
CAS No:2138274-15-2
MF:C11H16N2O2
MW:208.256942749023
CID:6138500
PubChem ID:165453702
Update Time:2025-06-11

3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2138274-15-2
    • 3-[3a-(hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile
    • EN300-719089
    • 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile
    • Inchi: 1S/C11H16N2O2/c12-6-3-10(15)13-7-5-11(8-14)4-1-2-9(11)13/h9,14H,1-5,7-8H2
    • InChI Key: JBPZYJFQYCTOFD-UHFFFAOYSA-N
    • SMILES: OCC12CCN(C(CC#N)=O)C1CCC2

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 64.3Ų

3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-719089-1.0g
3-[3a-(hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile
2138274-15-2
1g
$0.0 2023-06-06

Additional information on 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile

Comprehensive Overview of 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile (CAS No. 2138274-15-2)

3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile (CAS No. 2138274-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of nitrile-containing derivatives, which are widely explored for their potential applications in drug discovery and medicinal chemistry. The presence of both a hydroxymethyl group and a cyclopenta[b]pyrrole moiety in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

Recent studies have highlighted the growing interest in nitrile-based compounds like 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile, particularly in the context of enzyme inhibition and targeted therapy. Researchers are actively investigating its potential role in modulating key biological pathways, such as those involved in inflammation and cellular signaling. The compound's structural complexity and functional groups offer opportunities for further derivatization, making it a valuable candidate for high-throughput screening in drug development.

From a synthetic chemistry perspective, the preparation of 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile involves multi-step reactions, often starting from readily available pyrrolidine precursors. The incorporation of the hydroxymethyl group at the 3a-position is a critical step, requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further applications.

The pharmaceutical industry is particularly interested in 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile due to its potential as a scaffold for drug design. Its rigid bicyclic structure provides a stable framework for interacting with biological targets, while the nitrile group can serve as a hydrogen bond acceptor or participate in covalent bonding with enzymes. These features align with current trends in fragment-based drug discovery, where small molecules are optimized for enhanced binding affinity and selectivity.

In addition to its pharmaceutical applications, 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile has also been explored in material science. Its unique combination of polar and non-polar regions makes it a candidate for designing functional polymers or supramolecular assemblies. Researchers are investigating its potential in creating smart materials with responsive properties, such as those that change conformation in response to environmental stimuli.

The safety profile and toxicological data of 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile are still under investigation, as with many novel compounds. However, preliminary studies suggest that it exhibits low acute toxicity under standard laboratory conditions. Proper handling protocols, including the use of personal protective equipment (PPE) and ventilation systems, are recommended when working with this compound to minimize exposure risks.

As the demand for innovative chemical entities grows, compounds like 3-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]-3-oxopropanenitrile are expected to play a pivotal role in advancing both therapeutic development and material innovation. Its unique structural features and versatile reactivity position it as a promising candidate for future research across multiple disciplines.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd